Cas no 2228733-51-3 (1-(1-ethynylcyclopropyl)-2,4,5-trimethylbenzene)

• Product Name: 1-(1-ethynylcyclopropyl)-2,4,5-trimethylbenzene
• CAS No: 2228733-51-3
• MF: C₁₄H₁₆
• MW: 184.276844024658
• CID: 5978538
• PubChem ID: 165669214
• Update Time: 2025-11-06

1-(1-ethynylcyclopropyl)-2,4,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethynylcyclopropyl)-2,4,5-trimethylbenzene
• 2228733-51-3
• EN300-1789806

• Inchi： 1S/C14H16/c1-5-14(6-7-14)13-9-11(3)10(2)8-12(13)4/h1,8-9H,6-7H2,2-4H3
• InChI Key： VBIURJHVYYPBJX-UHFFFAOYSA-N
• SMILES： C1(C#C)(C2C=C(C)C(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 184.125200510g/mol
• Monoisotopic Mass: 184.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 1-(1-ethynylcyclopropyl)-2,4,5-trimethylbenzene

1-(1-Ethynylcyclopropyl)-2,4,5-Trimethylbenzene: A Comprehensive Overview

1-(1-Ethynylcyclopropyl)-2,4,5-trimethylbenzene, identified by the CAS Registry Number 2228733-51-3, is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its bicyclic framework, which includes a cyclopropane ring fused to a benzene ring, along with an ethynyl group attached to the cyclopropane moiety. The presence of multiple methyl groups on the benzene ring further adds to its structural complexity and functional diversity.

The synthesis of 1-(1-ethynylcyclopropyl)-2,4,5-trimethylbenzene involves advanced methodologies in organic synthesis. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the ethynyl-cyclopropane linkage. These advancements not only improve the efficiency of synthesis but also pave the way for potential large-scale production.

In terms of applications, 1-(1-ethynylcyclopropyl)-2,4,5-trimethylbenzene has shown promise in various areas. One notable application is in the development of novel materials with unique electronic properties. The compound's ability to form stable π-interactions due to its aromatic system makes it a candidate for use in organic semiconductors and electronic devices. Recent research has demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical properties.

Another area where this compound has shown potential is in drug discovery. The cyclopropane ring is known for its strain-induced reactivity, which can be exploited to design bioactive molecules with specific pharmacological properties. Studies have indicated that derivatives of 1-(1-ethynylcyclopropyl)-2,4,5-trimethylbenzene may exhibit anti-inflammatory and antioxidant activities. These findings underscore the importance of further research into its medicinal applications.

The structural uniqueness of 1-(1-ethynylcyclopropyl)-2,4,5-trimethylbenzene also makes it an interesting subject for theoretical studies. Computational chemistry techniques have been employed to investigate its electronic structure and reactivity. These studies have provided valuable insights into the compound's stability and reactivity under various conditions, which are crucial for designing new synthetic routes and predicting its behavior in different chemical environments.

In conclusion, 1-(1-ethynylcyclopropyl)-2,4,5-trimethylbenzene, with its distinctive structure and versatile properties, continues to be a focal point in chemical research. Its potential applications span across materials science, electronics, and pharmaceuticals. As researchers delve deeper into its properties and capabilities, this compound is expected to contribute significantly to advancements in these fields.